Cas no 208245-76-5 (1,4-Diazepan-5-one hydrochloride)

• Product Name: 1,4-Diazepan-5-one hydrochloride
• CAS No: 208245-76-5
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD09864983
• CID: 825241
• Update Time: 2025-08-04

1,4-Diazepan-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazepan-5-one hydrochloride
• 1,4-diazaperhydroepin-5-one,chloride
• Homopiperazin-5-one hydrochloride
• 1,4-DIAZEPAN-5-ONE HCL
• 1,4-diazaperhydroepin-5-one, chloride
• 1,4-Diazepan-5-one, HCl
• WOSZTROLFNNEIW-UHFFFAOYSA-N
• 1,4-diazepan-5-one,hydrochloride
• SBB056241
• RP21422
• VZ20687
• RP21423
• SY019808
• BC270533
• ST2414847
• AB0023337
• A
• Benzofuran-2-carboxylic acid

• MDL： MFCD09864983
• Inchi： 1S/C5H10N2O.ClH/c8-5-1-2-6-3-4-7-5;/h6H,1-4H2,(H,7,8);1H
• InChI Key： WOSZTROLFNNEIW-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCNCCN1

Computed Properties

• Exact Mass: 150.05600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 92.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• PSA: 41.13000
• LogP: 0.55550

1,4-Diazepan-5-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,4-Diazepan-5-one hydrochloride

Introduction to 1,4-Diazepan-5-one hydrochloride (CAS No. 208245-76-5)

1,4-Diazepan-5-one hydrochloride, with the chemical formula corresponding to its CAS number 208245-76-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This derivative of diazepanone has garnered attention due to its unique structural properties and potential biological activities, making it a subject of extensive study in academic and industrial settings.

The molecular structure of 1,4-Diazepan-5-one hydrochloride features a seven-membered heterocyclic ring containing two nitrogen atoms, which is a hallmark of diazepine derivatives. The presence of a carbonyl group at the 5-position and the hydrochloride salt form enhances its solubility and stability, making it more amenable for various applications in drug formulation and synthesis. This compound’s chemical characteristics have positioned it as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the pharmacological properties of 1,4-Diazepan-5-one hydrochloride. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in the treatment of neurological disorders and inflammatory conditions. Preliminary studies have suggested that it might interact with serotonin and GABA receptors, potentially offering therapeutic advantages in managing conditions such as anxiety and epilepsy.

One of the most compelling aspects of 1,4-Diazepan-5-one hydrochloride is its versatility in chemical synthesis. The diazepanone core provides a scaffold that can be modified to develop novel analogs with enhanced pharmacological profiles. Researchers have been exploring various derivatives to optimize bioavailability, reduce side effects, and improve target specificity. These modifications are crucial for advancing drug development and ensuring that compounds like 1,4-Diazepan-5-one hydrochloride can be translated into effective therapeutic agents.

The hydrochloride salt form of this compound not only improves its solubility but also enhances its pharmacokinetic properties. This is particularly important for oral administration, where bioavailability can significantly impact therapeutic efficacy. The stability of 1,4-Diazepan-5-one hydrochloride under different storage conditions has also been a focus of investigation, ensuring that it remains effective throughout its shelf life.

Recent advancements in computational chemistry have allowed for more efficient screening of potential drug candidates like 1,4-Diazepan-5-one hydrochloride. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the molecular level. These simulations have provided valuable insights into its mechanism of action and have guided the design of more refined derivatives.

The synthesis pathways for 1,4-Diazepan-5-one hydrochloride have also seen significant development. Modern synthetic methods focus on improving yield, reducing byproducts, and minimizing environmental impact. Green chemistry principles have been incorporated into these processes, ensuring that the production of this compound aligns with sustainable practices.

In conclusion, 1,4-Diazepan-5-one hydrochloride (CAS No. 208245-76-5) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further study. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.